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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587

An In-depth Technical Guide to 4-
Methylsulfonylacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylsulfonylacetophenone, also known as 1-(4-methylsulfonylphenyl)ethanone, is a key
intermediate in the synthesis of various organic compounds, including active pharmaceutical
ingredients. Its chemical structure, featuring a sulfonyl group and a ketone, makes it a versatile
building block in medicinal chemistry. This technical guide provides a comprehensive overview
of the chemical and physical properties, structure, spectroscopic data, and a detailed
experimental protocol for the synthesis of 4-Methylsulfonylacetophenone.

Chemical Structure and Identifiers

4-Methylsulfonylacetophenone is an aromatic ketone characterized by a methylsulfonyl
group at the para position of the acetophenone ring.
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4-(methylthio)acetophenone
in Ethylene Dichloride (EDC)

:

( Add H20, Sodium Tungstate (NazWOa), )

and Sulfuric Acid (H2S0a)

(Heat to 40-45°C)

Add 50% Hydrogen Peroxide (H202)
dropwise at 50°C

(Age for 3 hours at 50°C)

(Separate Organic Layer)

and Brine

:

Solution of
4-Methylsulfonylacetophenone in EDC

( Wash with Saturated NaHCOs )

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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